BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-Octanol:
Handling and Storage Precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Octanol

Cat. No.: B028484

This guide provides comprehensive safety information, handling procedures, and storage
requirements for 1-octanol, intended for researchers, scientists, and professionals in drug
development. All data is derived from safety data sheets (SDS) and scientific resources.

Chemical and Physical Properties

1-Octanol is a clear, colorless liquid with a characteristic floral or fatty-citrus odor.[1][2][3] It is a
fatty alcohol that is sparingly soluble in water but miscible with many organic solvents, including
alcohol, ether, and chloroform.[1][4][5]
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Property Value Source(s)
Molecular Formula CsH1s0 [61[7]
Molar Mass 130.23 g/mol [61[7]
Appearance Colorless liquid [11[2]

Odor Characteristic aromatic/floral [11121[3]
Boiling Point 195 - 196 °C [1][4][8]
Melting Point -16 to -15 °C [1114118]
Density 0.824 - 0.827 g/lcm3 at 20-25°C  [1][4][5][9]
Vapor Density ~4.5 (Air=1) [1][10]
Solubility in Water Insoluble or not miscible [L1[31[4]1[10]

Solubility (Other)

Soluble in alcohol, ether,

chloroform

[2]14]

Hazard Identification and Classification

1-Octanol is classified as a combustible liquid that can cause serious eye irritation and may be

harmful if swallowed.[2][9][10] It is also recognized as being harmful to aquatic life with long-

lasting effects.[6][10][11]
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Hazard .
. GHS Code Description Source(s)
Classification
o H227: Combustible

Flammable Liquids Category 4 o [2][9]

liquid
- H302: Harmful if

Acute Toxicity, Oral Category 4 [2][9]
swallowed
H319: Causes serious

Serious Eye Irritation Category 2/2A S [21[6]1191[11]
eye irritation

) o H315: Causes skin

Skin Irritation Category 2 o [2][10]

irritation
_ H412: Harmful to
Aquatic Hazard o )
) Category 3 aquatic life with long [6][11]

(Chronic) )
lasting effects

NFPA 704 Rating HMIS Rating

Health (Blue) 1-2 Health 2

Flammability (Red) 2 Flammability 2

Instability (Yellow) 0 Physical Hazard 0

Source:[1][2] Source:[1]

Safe Handling Protocols

Proper handling of 1-octanol is critical to minimize exposure and prevent accidents. This
involves a combination of engineering controls, appropriate personal protective equipment, and
stringent hygiene practices.

o Ventilation: Operations should be conducted in well-ventilated areas.[1][12] Use local
exhaust ventilation or other engineering controls to maintain airborne concentrations of vapor
below occupational exposure limits.[1] Explosion-proof ventilation systems and equipment
are recommended.[12]
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Eye Wash Stations and Safety Showers: Emergency eye wash fountains and safety showers
must be readily available in the immediate vicinity of any handling or use area.[1]

A risk assessment should precede the handling of 1-octanol to determine the necessary PPE.

Eye and Face Protection: Wear chemical safety goggles or glasses with side protection.[1]
[11]

Skin Protection: Chemical-resistant gloves (tested according to EN 374) and protective
clothing are required to prevent skin contact.[1][2][11]

Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations at a safe level, an approved respirator must be worn.[1]

Do not eat, drink, or smoke in areas where 1-octanol is handled or stored.[1][2][12]

Wash hands thoroughly after handling the substance, before breaks, and at the end of the
workday.[1][2][11]

Contaminated clothing should be removed immediately and washed before reuse.[6][10]

Storage Requirements

Correct storage procedures are essential for maintaining the chemical's stability and preventing

hazardous situations.

General Storage: Store in a cool, dry, and well-ventilated area.[1][10][12]
Container: Keep containers tightly sealed to prevent vapor leakage.[1][11]

Ignition Sources: Store away from all sources of ignition, including open flames, hot
surfaces, sparks, and direct sunlight.[1][12] Smoking is strictly prohibited in storage areas.
[12]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and acid chlorides.
[2][4][12]
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« Static Discharge: Take precautionary measures against electrostatic discharges. Proper
grounding procedures should be followed.[1][13]

Workflow for Safe 1-Octanol Handling & Storage
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://sds.aquaphoenixsci.com/SDS/183861_S25450_GHSUnitedStatesSDS_en_2018-01-16.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2101-1-81.pdf
https://www.benchchem.com/product/b028484?utm_src=pdf-body-img
https://www.benchchem.com/product/b028484?utm_src=pdf-custom-synthesis
https://sds.aquaphoenixsci.com/SDS/183861_S25450_GHSUnitedStatesSDS_en_2018-01-16.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. 1-Octanol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

. 1-Octanol | C8H180 | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]

. chembk.com [chembk.com]

. nbinno.com [nbinno.com]

. chemos.de [chemos.de]

. 1-Octanol - Wikipedia [en.wikipedia.org]

. 1-Octanol: Physical properties | Michael Pilgaard's Web Chemistry [pilgaard.info]

°
© (0] ~ » &) H w N

. agilent.com [agilent.com]

e 10. westliberty.edu [westliberty.edu]

e 11. carlroth.com [carlroth.com]

e 12. How to use 1l-octanol correctly Chemicalbook [chemicalbook.com]
e 13. synquestlabs.com [synquestlabs.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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